Copper-catalyzed direct α-ketoesterification of propiophenones with acetophenones via C(sp3)–H oxidative cross-coupling†

Chemical Communications Pub Date: 2015-02-03 DOI: 10.1039/C4CC09524C

Abstract

A novel copper-catalyzed direct α-ketoesterification of propiophenones with acetophenones via C(sp3)–H oxidative cross-coupling was developed. The reaction utilized O2 as a clean oxidant with high atom economy and the starting materials are facile and commercially available.

Graphical abstract: Copper-catalyzed direct α-ketoesterification of propiophenones with acetophenones via C(sp3)–H oxidative cross-coupling
Copper-catalyzed direct α-ketoesterification of propiophenones with acetophenones via C(sp3)–H oxidative cross-coupling†
Recommended Literature